N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C24H27N3O3/c1-2-29-21-15-13-19(14-16-21)24(28)27(20-11-7-4-8-12-20)17-22-25-23(26-30-22)18-9-5-3-6-10-18/h3,5-6,9-10,13-16,20H,2,4,7-8,11-12,17H2,1H3
• InChI Key: XMXPKVKEFUFLDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N(CC2=NC(=NO2)C3=CC=CC=C3)C4CCCCC4
• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol

Description

N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide, also known as CX614, is a compound that has gained attention in the scientific community for its potential use in improving cognitive function. CX614 belongs to the benzamide family and has been shown to enhance long-term potentiation (LTP), a process that is crucial for learning and memory.

Mechanism of Action

N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide works by enhancing LTP, a process that strengthens the connections between neurons in the brain. This process is crucial for learning and memory, and N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been shown to improve both short-term and long-term memory in animal studies.
Biochemical and physiological effects:
In addition to enhancing LTP, N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has also been shown to increase the release of several neurotransmitters, including glutamate, dopamine, and acetylcholine. This increase in neurotransmitter release may contribute to the cognitive-enhancing effects of N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is its ability to enhance LTP, which makes it a useful tool for studying the mechanisms of learning and memory. However, N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not without limitations. It has a short half-life, which means that it must be administered frequently in order to maintain its effects. Additionally, N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been shown to have potential toxic effects at high doses, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide. One area of interest is its potential use in treating cognitive deficits associated with neurological disorders. Additionally, there is interest in developing more potent and longer-lasting derivatives of N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide that could be used in clinical settings. Finally, further research is needed to fully understand the mechanisms underlying the cognitive-enhancing effects of N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide.

Synthesis Methods

The synthesis of N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide involves several steps, starting with the reaction of 4-ethoxybenzoyl chloride with cyclohexylamine to form N-cyclohexyl-4-ethoxybenzamide. This compound is then reacted with sodium hydride and 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde to produce N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide.

Scientific Research Applications

N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been extensively studied for its potential use in treating cognitive deficits associated with various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In animal studies, N-cyclohexyl-4-ethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been shown to improve memory and cognitive function, as well as increase synaptic plasticity.